2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide

• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2-[(4-methylbenzoyl)amino]-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C22H27N3O3/c1-17-7-9-18(10-8-17)21(26)24-20-6-3-2-5-19(20)22(27)23-11-4-12-25-13-15-28-16-14-25/h2-3,5-10H,4,11-16H2,1H3,(H,23,27)(H,24,26)
• InChI Key: FANALSCYCVWSPS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCCCN3CCOCC3

Description

2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide, also known as MPBA, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell growth, proliferation, and differentiation.

Mechanism of Action

2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide inhibits CK2 activity by binding to the ATP-binding site of the enzyme. CK2 is a tetrameric enzyme composed of two catalytic subunits and two regulatory subunits. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide binds to the catalytic subunit of CK2, preventing ATP from binding to the enzyme and inhibiting its activity. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is a competitive inhibitor of CK2, meaning that it competes with ATP for binding to the enzyme.
Biochemical and Physiological Effects:
CK2 plays a crucial role in various cellular processes, including cell growth, proliferation, and differentiation. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to have anti-cancer effects. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been shown to inhibit CK2 activity both in vitro and in vivo, and it has been used to study the role of CK2 in various cellular processes and diseases. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is a potent and selective inhibitor of CK2, making it a useful tool for studying the role of CK2 in various cellular processes and diseases. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been shown to have anti-cancer effects, making it a potential therapeutic agent for cancer. However, 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has some limitations for lab experiments. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is a small molecule inhibitor, and its effects may not be specific to CK2. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide may also have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

For research on 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide include optimizing its pharmacokinetic properties and developing more potent and selective CK2 inhibitors. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide may also be used in combination with other anti-cancer agents to enhance its therapeutic efficacy. Further studies are needed to elucidate the role of CK2 in various cellular processes and diseases and to explore the potential of CK2 inhibition as a therapeutic strategy.

Synthesis Methods

2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide can be synthesized by reacting 4-methylbenzoyl chloride with N-(3-aminopropyl)-4-morpholine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide. The synthesis of 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is relatively simple and can be performed in a few steps with high yield.

Scientific Research Applications

2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been widely used in scientific research as a potent and selective inhibitor of CK2. CK2 is a serine/threonine protein kinase that is involved in various cellular processes, including cell growth, proliferation, and differentiation. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to have anti-cancer effects. 2-[(4-methylbenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been shown to inhibit CK2 activity both in vitro and in vivo, and it has been used to study the role of CK2 in various cellular processes and diseases.